Cas no 6937-11-7 (1H-1,3-Diazepin-2-amine,N-decyl-4,5,6,7-tetrahydro-, hydriodide (1:1))

• Product Name: 1H-1,3-Diazepin-2-amine,N-decyl-4,5,6,7-tetrahydro-, hydriodide (1:1)
• CAS No: 6937-11-7
• MF: C₁₅H₃₂IN₃
• MW: 381.339156150818
• CID: 519551
• PubChem ID: 24185456
• Update Time: 2025-04-19

1H-1,3-Diazepin-2-amine,N-decyl-4,5,6,7-tetrahydro-, hydriodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-1,3-Diazepin-2-amine,N-decyl-4,5,6,7-tetrahydro-, hydriodide (1:1)
• NSC40173
• NSC-40173
• 6937-11-7
• DTXSID90637086
• N-Decyl-4,5,6,7-tetrahydro-1H-1,3-diazepin-2-amine--hydrogen iodide (1/1)

• Inchi： 1S/C15H31N3.HI/c1-2-3-4-5-6-7-8-9-12-16-15-17-13-10-11-14-18-15;/h2-14H2,1H3,(H2,16,17,18);1H
• InChI Key： DMICGOVSRJCXMX-UHFFFAOYSA-N
• SMILES： I.N(C1=NCCCCN1)CCCCCCCCCC

Computed Properties

• Exact Mass: 253.25203
• Monoisotopic Mass: 381.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.4A^2

Experimental Properties

• Density: 0.97
• Boiling Point: 355°C at 760 mmHg
• Flash Point: 168.5°C
• Refractive Index: 1.515
• PSA: 36.42
• LogP: 4.60960